Cas no 10547-88-3 (2(3H)-Furanone, dihydro-4-(1-methylethyl)-)

2(3H)-Furanone, dihydro-4-(1-methylethyl)- structure
10547-88-3 structure
Product Name:2(3H)-Furanone, dihydro-4-(1-methylethyl)-
CAS No:10547-88-3
MF:C7H12O2
MW:128.168982505798
CID:1153927
PubChem ID:10997052
Update Time:2025-04-20

2(3H)-Furanone, dihydro-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Furanone, dihydro-4-(1-methylethyl)-
    • 4-isopropyldihydro-furan-2-one
    • 4-Isopropyl-dihydro-furan-2-one
    • SCHEMBL5390437
    • 4-Isopropyldihydrofuran-2(3H)-one
    • CHEMBL285217
    • 10547-88-3
    • KSHNENOHFJQWJE-UHFFFAOYSA-N
    • Inchi: 1S/C7H12O2/c1-5(2)6-3-7(8)9-4-6/h5-6H,3-4H2,1-2H3
    • InChI Key: KSHNENOHFJQWJE-UHFFFAOYSA-N
    • SMILES: O1C(CC(C1)C(C)C)=O

Computed Properties

  • Exact Mass: 128.08376
  • Monoisotopic Mass: 128.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 208.1±8.0 °C at 760 mmHg
  • Flash Point: 75.8±15.9 °C
  • PSA: 26.3
  • Vapor Pressure: 0.2±0.4 mmHg at 25°C

2(3H)-Furanone, dihydro-4-(1-methylethyl)- Security Information

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